Cas no 2680800-04-6 (benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate)

• Product Name: benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate
• CAS No: 2680800-04-6
• MF: C₂₂H₂₁NO₃
• MW: 347.407046079636
• CID: 5627249
• PubChem ID: 165929428
• Update Time: 2025-06-12

benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(3-hydroxyphenyl)-1-phenylethyl]carbamate
• 2680800-04-6
• EN300-28298144
• benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate

• Inchi： 1S/C22H21NO3/c24-20-13-7-10-18(14-20)15-21(19-11-5-2-6-12-19)23-22(25)26-16-17-8-3-1-4-9-17/h1-14,21,24H,15-16H2,(H,23,25)
• InChI Key： NUHHDYJNIOHYAC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C1C=CC=CC=1)CC1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 347.15214353g/mol
• Monoisotopic Mass: 347.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate

Introduction to Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate (CAS No. 2680800-04-6)

Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate, a compound with the chemical identifier CAS No. 2680800-04-6, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure, has garnered attention for its potential applications in drug development and molecular research. The presence of multiple functional groups, including a benzyl group, a hydroxyl-substituted phenyl ring, and an ethylcarbamate moiety, makes it a versatile candidate for various biochemical interactions.

The structure of Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate is highly relevant to the study of enzyme inhibition and receptor binding. The hydroxyl group on the phenyl ring can participate in hydrogen bonding, which is crucial for the compound's ability to interact with biological targets. Additionally, the benzyl group and the ethylcarbamate moiety contribute to the molecule's solubility and stability, making it suitable for various experimental conditions.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as modulators of enzyme activity. The specific arrangement of atoms in Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate suggests that it may exhibit properties such as receptor binding affinity and metabolic stability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential role in therapeutic applications. Researchers have been exploring carbamate derivatives as candidates for treating various diseases, including neurological disorders and inflammatory conditions. The hydroxyl group in the phenyl ring can serve as a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic targets.

Recent studies have highlighted the importance of structural diversity in drug discovery. Compounds like Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate provide a rich foundation for medicinal chemists to explore new chemical spaces. By modifying different parts of the molecule, researchers can optimize its pharmacokinetic and pharmacodynamic profiles, ultimately leading to more effective treatments.

The synthesis of Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, allows for the precise construction of the molecule's framework. These synthetic approaches are essential for producing compounds with the desired structural features and biological activity.

In conclusion, Benzyl N-2-(3-hydroxyphenyl)-1-phenylethylcarbamate (CAS No. 2680800-04-6) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents. As research in this field continues to evolve, compounds like this one will play a crucial role in advancing our understanding of biological processes and improving human health.